Cas no 942204-94-6 (1H-Imidazole-5-aceticacid, 4-methyl-, methyl ester)

• Product Name: 1H-Imidazole-5-aceticacid, 4-methyl-, methyl ester
• CAS No: 942204-94-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 802481
• PubChem ID: 68704164
• Update Time: 2025-04-19

1H-Imidazole-5-aceticacid, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-aceticacid, 4-methyl-, methyl ester
• methyl 2-(4-methyl-1H-imidazol-5-yl)acetate
• methyl2-(4-methyl-1H-imidazol-5-yl)acetate
• SCHEMBL3588654
• 942204-94-6
• FT-0707065
• methyl 2-(5-methyl-1H-imidazol-4-yl)acetate

• Inchi： 1S/C7H10N2O2/c1-5-6(9-4-8-5)3-7(10)11-2/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： OYHIUXSAHLNQQI-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C(C)NC=N1)=O

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 0.3